![molecular formula C27H31N3O4S B2583694 (E)-N-(2,4-dimethoxyphenyl)-2-(6'-methyl-3'H-spiro[cyclohexane-1,2'-pyrano[3,2-g]chromen]-8'(4'H)-ylidene)hydrazinecarbothioamide CAS No. 1334377-36-4](/img/structure/B2583694.png)
(E)-N-(2,4-dimethoxyphenyl)-2-(6'-methyl-3'H-spiro[cyclohexane-1,2'-pyrano[3,2-g]chromen]-8'(4'H)-ylidene)hydrazinecarbothioamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(E)-N-(2,4-dimethoxyphenyl)-2-(6'-methyl-3'H-spiro[cyclohexane-1,2'-pyrano[3,2-g]chromen]-8'(4'H)-ylidene)hydrazinecarbothioamide is a useful research compound. Its molecular formula is C27H31N3O4S and its molecular weight is 493.62. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Antimicrobial Activities
Spiro compounds, similar in structure to the specified chemical, have been synthesized and evaluated for their antimicrobial activities. A study by Hafez et al. (2016) explored the synthesis of novel spiro compounds with biologically active sulfonamide and sulfonyl carbothioamide derivatives, demonstrating significant antimicrobial potency against both Gram-negative and Gram-positive bacteria, as well as antifungal activity. These findings suggest that similar compounds could be developed as potential antimicrobial agents (Hafez, El-Gazzar, & Zaki, 2016).
Anticancer Research
Spiro compounds have also been investigated for their anticancer properties. Panda et al. (2018) reported on the diastereoselective synthesis of spiro indanone fused pyrano[3,2-c]chromene derivatives and their evaluation for in vitro anticancer activities. This research demonstrated that certain spiro compounds possess moderate to high levels of anticancer activity against various cancer cell lines, highlighting the potential of spiro compounds in the development of new anticancer therapeutics (Panda et al., 2018).
Photophysical Properties
The synthesis of spiro compounds and investigation into their photophysical properties have also been documented. Silva et al. (2021) synthesized a series of new spiro compounds featuring (Z-)ethenic bridges between chromophoric moieties, analyzing their photophysical behavior. Such studies contribute to the understanding of the optical properties of spiro compounds, which could be applied in the development of new materials for photonic applications (Silva et al., 2021).
properties
IUPAC Name |
1-(2,4-dimethoxyphenyl)-3-[(E)-(6-methylspiro[3,4-dihydropyrano[3,2-g]chromene-2,1'-cyclohexane]-8-ylidene)amino]thiourea |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C27H31N3O4S/c1-17-13-25(29-30-26(35)28-21-8-7-19(31-2)15-24(21)32-3)33-23-16-22-18(14-20(17)23)9-12-27(34-22)10-5-4-6-11-27/h7-8,13-16H,4-6,9-12H2,1-3H3,(H2,28,30,35)/b29-25+ |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VQHJUIYFGVLZQW-XLVZBRSZSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NNC(=S)NC2=C(C=C(C=C2)OC)OC)OC3=C1C=C4CCC5(CCCCC5)OC4=C3 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=C/C(=N\NC(=S)NC2=C(C=C(C=C2)OC)OC)/OC3=C1C=C4CCC5(CCCCC5)OC4=C3 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C27H31N3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
493.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.